Cas no 25395-66-8 (Ascorbyl stearate)

Ascorbyl stearate, a derivative of vitamin C, is a stable, non-irritating antioxidant. It effectively protects against oxidative damage in cosmetic and pharmaceutical formulations. Its hydrophobic nature allows for excellent emulsification, enhancing the efficacy of skincare products. With minimal side effects, it is suitable for sensitive skin, making it a valuable ingredient in a wide range of applications.

Ascorbyl stearate structure

Product Name:Ascorbyl stearate

CAS No:25395-66-8

MF:C₂₄H₄₂O₇

MW:442.586088657379

CID:258979

PubChem ID:54725318

Update Time:2025-07-18

Ascorbyl stearate Chemical and Physical Properties

Names and Identifiers

- (S)-2-((R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl stearate
- ascorbylestearate
- ascorbyl stearate
- L-ASCORBYL STEARATE
- 6-O-OCTADECANOYL-L-ASCROBIC ACID
- 6-O-STEAROYL-L-ASCORBIC ACID
- (stearoyloxy)-L-ascorbic acid
- L-ASCORBYLSTERATE
- L-Ascorbyl 6-stearate
- L-ASCORBIC ACID 6-STEARATE
- L-Ascorbic acid, monooctadecanoate
- DTXSID00894148
- [(2S)-2-[(2R)-3,4-dihydroxy-5-oxo-2H-furan-2-yl]-2-hydroxyethyl] octadecanoate
- INS-305
- L-Stearoyl-6-ascorbic Acid
- L-Ascorbyl-6-stearate
- CHEBI:138822
- UNII-7Z1QT341US
- E305
- ASCORBYL STEARATE [USP-RS]
- AKOS022172048
- Q286793
- 7Z1QT341US
- 25395-66-8
- D88295
- L-Ascorbicacid6-stearate
- 6-Ascorbyl stearate
- CS-0185932
- C20340
- 10605-09-1
- INS NO.305
- L-Ascorbic acid 6-stearate, analytical reference material
- LITUBCVUXPBCGA-WMZHIEFXSA-N
- HY-W127738
- EINECS 234-231-5
- A0617
- 6-(Stearoyloxy)-L-ascorbic acid
- STEARIC ACID, 6-ESTER WITH L-ASCORBIC ACID
- E-305
- SCHEMBL16202
- L-Ascorbic acid, 6-octadecanoate
- L-ASCORBIC ACID, 6-STEARATE
- CHEMBL218804
- L-ASCORBYL 6-OCTADECANOATE
- W-107239
- MFCD00059739
- L-Ascorbic acid monostearate
- Ascorbyl stearate
- Inchi： 1S/C24H42O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20(26)30-18-19(25)23-21(27)22(28)24(29)31-23/h19,23,25,27-28H,2-18H2,1H3/t19-,23+/m0/s1
- InChI Key： LITUBCVUXPBCGA-WMZHIEFXSA-N
- SMILES： O(C[C@@H]([C@@H]1C(=C(C(=O)O1)O)O)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

Exact Mass: 442.29305367g/mol
Monoisotopic Mass: 442.29305367g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 31
Rotatable Bond Count: 20
Complexity: 544
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.3
Topological Polar Surface Area: 113Å²

Experimental Properties

Melting Point: 117°C

Ascorbyl stearate Security Information

Safety Instruction： 24/25

Ascorbyl stearate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159002559-10g	(S)-2-((R)-3,4-Dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl stearate	25395-66-8	95%	10g	$400.00	2023-09-02
Chemenu	CM195798-25g	(S)-2-((R)-3,4-dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl stearate	25395-66-8	95%	25g	$505	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A908977-500g	Ascorbyl stearate	25395-66-8	98%	500g	638.00	2021-05-17
Chemenu	CM195798-25g	(S)-2-((R)-3,4-dihydroxy-5-oxo-2,5-dihydrofuran-2-yl)-2-hydroxyethyl stearate	25395-66-8	95%	25g	$505	2024-07-28

Ascorbyl stearate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:25395-66-8)L-ASCORBYL 6-STEARATE

Order Number:LE6729

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 11:49

Price ($):discuss personally

Email:18501500038@163.com

Ascorbyl stearate Related Literature

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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
5. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640

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Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:25395-66-8)L-ASCORBYL 6-STEARATE

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry